Cas no 956758-70-6 ((1-ethyl-1H-pyrazol-3-yl)methanamine)

(1-ethyl-1H-pyrazol-3-yl)methanamine structure
956758-70-6 structure
Product Name:(1-ethyl-1H-pyrazol-3-yl)methanamine
CAS No:956758-70-6
MF:C6H11N3
MW:125.171640634537
MDL:MFCD03419809
CID:1071512
PubChem ID:4715094
Update Time:2025-04-20

(1-ethyl-1H-pyrazol-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • [(1-Ethyl-1H-pyrazol-3-yl)methyl]amine
    • (1-ethyl-1H-pyrazol-3-yl)methanamine
    • C-(1-ETHYL-1 H-PYRAZOL-3-YL)-METHYLAMINE
    • 956758-70-6
    • 1-(1-ethyl-1H-pyrazol-3-yl)methanamine
    • SCHEMBL4324417
    • (1-ethylpyrazol-3-yl)methanamine
    • FT-0739329
    • AKOS000308107
    • MFCD03419809
    • DTXSID801298757
    • (1-ethyl-1H-pyrazol-3-yl)methylamine
    • C77621
    • CS-0139473
    • AM20120379
    • LS-06549
    • 1-Ethyl-1H-pyrazole-3-methanamine
    • F2169-0789
    • C-(1-Ethyl-1H-pyrazol-3-yl)-methylamine
    • EN300-228470
    • ALBB-021642
    • 1-(1-ETHYLPYRAZOL-3-YL)METHANAMINE
    • DA-18085
    • BBL039356
    • STK313366
    • MDL: MFCD03419809
    • Inchi: 1S/C6H11N3/c1-2-9-4-3-6(5-7)8-9/h3-4H,2,5,7H2,1H3
    • InChI Key: LLUVLTBWVXCDQN-UHFFFAOYSA-N
    • SMILES: N1(C=CC(CN)=N1)CC

Computed Properties

  • Exact Mass: 125.095297364g/mol
  • Monoisotopic Mass: 125.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 84.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 43.8Ų

(1-ethyl-1H-pyrazol-3-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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abcr
AB412968-250 mg
[(1-Ethyl-1H-pyrazol-3-yl)methyl]amine; 95%
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abcr
AB412968-500 mg
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abcr
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abcr
AB412968-5 g
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